5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine
Overview
Description
The compound “5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine” belongs to the class of organic compounds known as triazoles . Triazoles are compounds containing a five-membered aromatic ring made up of two carbon atoms and three nitrogen atoms. The trifluoromethyl group attached to the phenyl ring is a common motif in pharmaceuticals and agrochemicals, contributing unique physicochemical properties due to the presence of fluorine atoms .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring attached to a phenyl ring which carries a trifluoromethyl group . The exact structure would need to be confirmed using techniques such as X-ray crystallography .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the triazole ring and the trifluoromethyl group. The triazole ring can act as a versatile scaffold participating in various chemical reactions . The trifluoromethyl group is considered a bioisostere in medicinal chemistry, often used to modulate the chemical properties of a lead compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes .Scientific Research Applications
Crystalline Structure and Electron Delocalization
Research by Anton V. Dolzhenko et al. (2008) has explored the crystalline structure of related triazole compounds, highlighting the tautomeric forms and their electron delocalization characteristics. This study provides insights into the molecular geometry and electronic properties that could be fundamental for the development of new materials or chemical sensors (Dolzhenko et al., 2008).
Antimicrobial Activities
The synthesis and antimicrobial activities of triazole derivatives have been extensively studied. For instance, H. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, examining their effects against various microorganisms. Such research underscores the compound's potential in developing new antimicrobial agents, which could be crucial in addressing antibiotic resistance (Bektaş et al., 2007).
Protection of Secondary Amines
The application of triazenes, closely related to triazoles, for protecting secondary amines was detailed by R. Lazny et al. (2001). This technique is valuable in synthetic organic chemistry, allowing for the selective modification of molecules without affecting sensitive amine groups (Lazny et al., 2001).
Safety and Hazards
Future Directions
The future research directions for this compound could involve exploring its potential biological activities, given the known activities of other triazole and trifluoromethyl-containing compounds . Further studies could also focus on the development of synthetic methods to access this and related structures .
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with peripheral sensory trigeminal nerves
Mode of Action
Similar compounds have been described as potent uncouplers of oxidative phosphorylation in mitochondria and also having high reactivity with thiols . This suggests that the compound might interact with its targets to disrupt normal cellular processes, but further studies are required to confirm this.
Biochemical Pathways
Based on the potential mode of action, it could be inferred that the compound might affect pathways related to oxidative phosphorylation and thiol-related reactions
Result of Action
Similar compounds have been reported to cause allergy or asthma symptoms or breathing difficulties if inhaled
properties
IUPAC Name |
5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4/c10-9(11,12)6-3-1-2-5(4-6)7-14-8(13)16-15-7/h1-4H,(H3,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFQHVPAQPKJTHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NC(=NN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90391292 | |
Record name | 5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90391292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
502686-01-3 | |
Record name | 5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90391292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.